Cas no 2877720-32-4 (N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride)

• Product Name: N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride
• CAS No: 2877720-32-4
• MF: C₇H₉ClF₃N₃
• MW: 227.61467051506
• CID: 5330818
• PubChem ID: 165434483
• Update Time: 2025-11-06

N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride
• F6616-5910
• 2877720-32-4
• AKOS040855642
• 4-Pyrimidinamine, N,2-dimethyl-6-(trifluoromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C7H8F3N3.ClH/c1-4-12-5(7(8,9)10)3-6(11-2)13-4;/h3H,1-2H3,(H,11,12,13);1H
• InChI Key： ZESGDIOYKVMHBK-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C(F)(F)F)=CC(NC)=N1.[H]Cl

Computed Properties

• Exact Mass: 227.0437095g/mol
• Monoisotopic Mass: 227.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Additional information on N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride

N,2-Dimethyl-6-(trifluoromethyl)pyrimidin-4-amine Hydrochloride (CAS No. 2877720-32-4): A Comprehensive Overview

N,2-Dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride (CAS No. 2877720-32-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrimidine, a key structural motif found in many biologically active molecules. The presence of the trifluoromethyl group and the dimethyl substitution on the nitrogen atom imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride is characterized by a pyrimidine ring with a trifluoromethyl group at the 6-position and dimethyl substitutions at the 2-position and the amino group at the 4-position. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in pharmaceutical formulations and biological assays.

Recent studies have highlighted the potential of N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride in various therapeutic areas. One of the most promising applications is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes, such as RNA-dependent RNA polymerase.

In addition to its antiviral properties, N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic profile of N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride has been extensively studied to understand its behavior in biological systems. Data from animal models indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Moreover, it exhibits low toxicity at therapeutic doses, which is a critical factor for its clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in viral load reduction and tumor shrinkage without severe adverse effects. These findings have paved the way for further clinical investigations and potential approval as a new therapeutic agent.

The synthesis of N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride involves several well-established chemical reactions. The key steps include the formation of the pyrimidine ring through a multicomponent reaction followed by selective substitution with trifluoromethane and dimethyl groups. The final step involves conversion to the hydrochloride salt form to enhance its solubility and stability.

In conclusion, N,2-dimethyl-6-(trifluoromethyl)pyrimidin-4-amine hydrochloride (CAS No. 2877720-32-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing new therapies against viral infections and cancer. Ongoing research and clinical trials are expected to further elucidate its potential benefits and pave the way for its commercialization as a novel therapeutic agent.